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Compound of Interest

Compound Name:

5-(N-tert-

Butoxycarbonylamino)salicylic

Acid

Cat. No.: B017173 Get Quote

In-Depth Technical Guide: 5-(N-tert-
Butoxycarbonylamino)salicylic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-(N-tert-
Butoxycarbonylamino)salicylic Acid, a key chemical intermediate in pharmaceutical

synthesis. This document outlines its physicochemical properties, its role in the synthesis of

Mesalamine, and the subsequent biological pathways influenced by the active pharmaceutical

ingredient.

Physicochemical Properties
5-(N-tert-Butoxycarbonylamino)salicylic Acid, also known as 5-(Boc-amino)salicylic acid, is

a derivative of salicylic acid. Its quantitative properties are summarized below.
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Property Value Reference

Molecular Formula C₁₂H₁₅NO₅ [1][2]

Molecular Weight 253.25 g/mol [1][2][3][4][5]

CAS Number 135321-95-8 [1][2][3][4][5]

Role in Pharmaceutical Synthesis
5-(N-tert-Butoxycarbonylamino)salicylic Acid is a notable impurity that can arise during the

synthesis of Mesalamine, also known as 5-aminosalicylic acid (5-ASA).[3] Mesalamine is an

anti-inflammatory drug used in the treatment of inflammatory bowel disease (IBD), including

ulcerative colitis and Crohn's disease. The Boc protecting group on the amine is a common

strategy in multi-step organic synthesis to prevent unwanted side reactions. The general

synthetic workflow involves the protection of the amino group of 5-aminosalicylic acid,

subsequent chemical modifications, and a final deprotection step to yield the active

pharmaceutical ingredient. The presence of 5-(N-tert-Butoxycarbonylamino)salicylic Acid as

an impurity indicates an incomplete deprotection step.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.rsc.org/suppdata/cc/b6/b600304d/b600304d.pdf
https://www.echemi.com/produce/pr23112221290-5-n-tert-butoxycarbonylaminosalicylic-acid.html
https://www.rsc.org/suppdata/cc/b6/b600304d/b600304d.pdf
https://www.echemi.com/produce/pr23112221290-5-n-tert-butoxycarbonylaminosalicylic-acid.html
https://www.lookchem.com/404.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC7043877/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4320793/
https://www.rsc.org/suppdata/cc/b6/b600304d/b600304d.pdf
https://www.echemi.com/produce/pr23112221290-5-n-tert-butoxycarbonylaminosalicylic-acid.html
https://www.lookchem.com/404.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC7043877/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4320793/
https://www.benchchem.com/product/b017173?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b017173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Mesalamine (5-ASA)

5-Aminosalicylic Acid
(Starting Material)

Protection Step
(e.g., with Di-tert-butyl dicarbonate)
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5-(N-tert-Butoxycarbonylamino)salicylic Acid
(Protected Intermediate)

Deprotection Step
(e.g., with Trifluoroacetic Acid)

 TFA

Mesalamine (5-ASA)
(Final Product) Incomplete Deprotection

Click to download full resolution via product page

Caption: Synthetic workflow for Mesalamine (5-ASA).

Mechanism of Action of Mesalamine (5-
Aminosalicylic Acid)
The therapeutic effects of Mesalamine (5-ASA), the intended product from the synthesis

involving 5-(N-tert-Butoxycarbonylamino)salicylic Acid, are attributed to its anti-

inflammatory properties. One of the key mechanisms is the inhibition of the cyclooxygenase-2

(COX-2) pathway, which leads to a reduction in the production of prostaglandins, key mediators

of inflammation.
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Furthermore, recent studies have elucidated that oxidized 5-ASA can activate the Nrf2-HO-1

pathway.[6] This is significant as the inflammatory environment of the gut can lead to the

oxidation of 5-ASA. This oxidized form then covalently binds to Keap1, leading to the activation

of Nrf2 and the subsequent expression of antioxidant and anti-inflammatory genes like heme

oxygenase-1 (HO-1).[6]
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Anti-inflammatory Signaling of Mesalamine (5-ASA)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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